Cas no 2228201-07-6 (1-(4-bromothiophen-2-yl)cyclopropan-1-ol)

• Product Name: 1-(4-bromothiophen-2-yl)cyclopropan-1-ol
• CAS No: 2228201-07-6
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 6478829
• PubChem ID: 165645211
• Update Time: 2025-06-14

1-(4-bromothiophen-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)cyclopropan-1-ol
• 2228201-07-6
• EN300-1906033

• Inchi： 1S/C7H7BrOS/c8-5-3-6(10-4-5)7(9)1-2-7/h3-4,9H,1-2H2
• InChI Key： WNSKOIPKFJEDAI-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(CC1)O

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-bromothiophen-2-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(4-bromothiophen-2-yl)cyclopropan-1-ol (CAS No. 2228201-07-6)

1-(4-bromothiophen-2-yl)cyclopropan-1-ol (CAS No. 2228201-07-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique cyclopropane and bromothiophene moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in drug discovery, agrochemical development, and advanced material design.

The growing interest in 1-(4-bromothiophen-2-yl)cyclopropan-1-ol is driven by its potential role in the development of novel therapeutics. Researchers are increasingly exploring its utility in the synthesis of small-molecule inhibitors and biologically active compounds. The presence of the bromothiophene group enhances its reactivity, enabling precise modifications for targeted applications. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are essential for efficacy.

In the realm of material science, 1-(4-bromothiophen-2-yl)cyclopropan-1-ol is being investigated for its potential in creating organic semiconductors and conductive polymers. The thiophene ring system is known for its electron-rich properties, making it a cornerstone in the design of optoelectronic materials. With the rise of flexible electronics and wearable technology, this compound's relevance continues to grow, as it may contribute to the development of next-generation energy-efficient devices.

From a synthetic perspective, the cyclopropane ring in 1-(4-bromothiophen-2-yl)cyclopropan-1-ol introduces steric constraints that can influence the stereochemistry of derived products. This property is particularly valuable in asymmetric synthesis, a hot topic in modern organic chemistry. The compound's ability to act as a chiral building block is being leveraged to create enantiomerically pure compounds, which are critical in pharmaceutical manufacturing and catalysis.

Environmental and sustainability considerations are also shaping the discourse around 1-(4-bromothiophen-2-yl)cyclopropan-1-ol. Researchers are exploring green chemistry approaches to its synthesis, minimizing waste and reducing reliance on hazardous reagents. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production. The compound's potential for biodegradable material applications further underscores its relevance in eco-friendly innovation.

In summary, 1-(4-bromothiophen-2-yl)cyclopropan-1-ol (CAS No. 2228201-07-6) stands at the intersection of multiple cutting-edge research areas. Its structural versatility, combined with its applicability in drug discovery, material science, and sustainable chemistry, makes it a compound of enduring interest. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.